Cas no 2098141-55-8 (1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile)

• Product Name: 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile
• CAS No: 2098141-55-8
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5729282
• PubChem ID: 121215169
• Update Time: 2025-06-15

1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026725753
• 2098141-55-8
• 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile
• F2198-8055
• starbld0025023
• 1-cyclopentyl-6-methylimidazo[1,2-b]pyrazole-7-carbonitrile
• 1H-Imidazo[1,2-b]pyrazole-7-carbonitrile, 1-cyclopentyl-6-methyl-

• Inchi： 1S/C12H14N4/c1-9-11(8-13)12-15(6-7-16(12)14-9)10-4-2-3-5-10/h6-7,10H,2-5H2,1H3
• InChI Key： HPJQTDQTIVTQCK-UHFFFAOYSA-N
• SMILES： N1(C=CN2C1=C(C#N)C(C)=N2)C1CCCC1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 1.70±0.40(Predicted)

Additional information on 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile

Introduction to 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile (CAS No. 2098141-55-8)

1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2098141-55-8, belongs to the imidazopyrazole class, a scaffold known for its broad spectrum of biological activities. The presence of a cyclopentyl substituent and a methyl group at strategic positions in the molecule contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery.

The imidazo[1,2-b]pyrazole core is a privileged structure in medicinal chemistry, frequently explored for its potential as an antimicrobial, anti-inflammatory, and anticancer agent. The 7-carbonitrile moiety further enhances the compound's electronic properties, influencing its interactions with biological targets. This combination of structural features has led to extensive interest in understanding the pharmacological profile of 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile, particularly in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of such heterocyclic compounds for their biological efficacy. Studies have indicated that derivatives of imidazopyrazole exhibit promising activities against various pathogens and disease-related enzymes. The cyclopentyl group, in particular, has been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug development. This has spurred interest in synthesizing and testing analogs of 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile to optimize its pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, the synthesis of complex heterocycles like 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile often involves multi-step organic transformations. The introduction of the carbonitrile group at the 7-position is particularly challenging but crucial for achieving desired biological activity. Researchers have employed various synthetic strategies, including cyclocondensation reactions and nucleophilic substitution pathways, to construct this scaffold efficiently. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing novel drug candidates.

The biological evaluation of 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile has revealed intriguing insights into its potential therapeutic applications. Preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory responses and cancer progression. For instance, research has shown that this compound may interact with enzymes such as COX-2 and LOX, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its structural similarity to other imidazopyrazole derivatives that exhibit anticancer properties suggests that it could serve as a lead compound for developing new chemotherapeutic agents.

The role of computational modeling in understanding the binding interactions of 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile with biological targets cannot be overstated. Molecular docking studies have been instrumental in predicting how this compound might bind to proteins such as kinases and transcription factors. These predictions are often validated through experimental assays, providing a more comprehensive understanding of its mechanism of action. Furthermore, virtual screening techniques have enabled researchers to identify potential analogs with enhanced potency or selectivity by analyzing large databases of chemical structures.

From a pharmaceutical development perspective, the optimization of 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile involves balancing various structural features to achieve desired pharmacological outcomes. The methyl group at position 6 influences electronic distribution and steric hindrance around the heterocyclic core, which can impact binding affinity and metabolic stability. By systematically modifying these substituents or exploring different functional groups at key positions, chemists can fine-tune the properties of this compound for specific therapeutic applications.

The synthesis and characterization of 1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile also highlight advancements in analytical techniques used to study complex organic molecules. High-resolution spectroscopy methods such as NMR (nuclear magnetic resonance) and mass spectrometry (MS) provide detailed information about molecular structure and purity. These techniques are essential for confirming synthetic success and understanding how structural modifications affect chemical behavior.

In conclusion, 1-cyclopentyl-6-methyl-H-imidazo[b][l]-pyrazol-lle-lcarbonyl chloride (CAS NO:2098141558) is a structurally intriguing heterocyclic compound with significant potential in pharmaceutical research Its unique combination o! cyclopropyl! methyl! anilide substituents endows it with diverse pharmacological activities making it an attractive candidate for further exploration Future studies should continue to investigate its biological effects! explore synthetic modifications! an! develop preclinical models to assess its therapeutic promise as part o! novel drug discovery efforts